Cas no 150705-53-6 (2-Piperazinone,1-(2-methylphenyl)-)

• Product Name: 2-Piperazinone,1-(2-methylphenyl)-
• CAS No: 150705-53-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 99802
• PubChem ID: 21955178
• Update Time: 2025-04-18

2-Piperazinone,1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,1-(2-methylphenyl)-
• 1-(2-METHYLPHENYL)PIPERAZIN-2-ONE
• 1-o-tolylpiperazin-2-one
• 1-(2-methylphenyl)-2-piperazinone
• 1-O-TOLYL-PIPERAZIN-2-ONE
• AB30268
• ACMC-20n61m
• AG-D-97423
• CTK4C6742
• SureCN3653056
• Piperazinone, 1-(2-methylphenyl)- (9CI)
• JIVAIAVOPGOQMG-UHFFFAOYSA-N
• SCHEMBL3653056
• DTXSID70620719
• BB 0220738
• 150705-53-6
• AKOS003655687

• Inchi： 1S/C11H14N2O/c1-9-4-2-3-5-10(9)13-7-6-12-8-11(13)14/h2-5,12H,6-8H2,1H3
• InChI Key： JIVAIAVOPGOQMG-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34